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Compound of Interest

Compound Name: 2,5-Dichlorobenzhydrazide

CAS No.: 67487-35-8

Cat. No.: B1295482

Get Quote

2,5-Dichlorobenzhydrazide is a chemical intermediate belonging to the benzhydrazide class

of organic compounds. Its structure is characterized by a benzene ring substituted with two

chlorine atoms at positions 2 and 5, and a hydrazide functional group (-CONHNH₂) at position

1.

The strategic placement of chloro-substituents significantly influences the molecule's electronic

properties and lipophilicity, making it an attractive scaffold for developing novel therapeutic

agents. Chlorine-containing compounds are prevalent in pharmaceuticals, often enhancing

metabolic stability, membrane permeability, and binding affinity to biological targets[1]. The

hydrazide moiety itself is a versatile functional group, serving as a precursor for a wide array of

heterocyclic systems and hydrazone derivatives known for their broad spectrum of biological

activities[2].

The Chemical Abstracts Service (CAS) has assigned the number 67487-35-8 to this specific

compound, which serves as its unique and unambiguous identifier in scientific literature and

chemical databases.[3][4]

Caption: Chemical structure of 2,5-Dichlorobenzhydrazide.
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Section 2: Physicochemical and Structural
Properties
A thorough understanding of a compound's properties is fundamental to its application in

research and development. The key identifiers and computed physicochemical properties for

2,5-Dichlorobenzhydrazide are summarized below. These parameters are critical for

predicting solubility, reactivity, and potential biological interactions.

Property Value Source

CAS Number 67487-35-8 PubChem[3]

Molecular Formula C₇H₆Cl₂N₂O PubChem[3]

Molecular Weight 205.04 g/mol PubChem[3]

IUPAC Name 2,5-dichlorobenzohydrazide PubChem[3]

Normal Melting Point (Tfus) 465.80 K (192.65 °C) Cheméo[5]

Normal Boiling Point (Tboil) 647.63 K (374.48 °C) Cheméo[5]

SMILES
C1=CC(=C(C=C1Cl)C(=O)NN)

Cl
PubChem[3]

InChI Key
XECBCXNWGBDIMG-

UHFFFAOYSA-N
PubChem[3]

logP (Octanol/Water) 1.597 Cheméo[5]

Section 3: Synthesis Pathway and Rationale
The synthesis of benzhydrazides is a well-established transformation in organic chemistry. The

most direct and reliable method involves the nucleophilic acyl substitution of a corresponding

carboxylic acid derivative, typically an ester or an acyl chloride, with hydrazine.

The rationale for choosing an acyl chloride precursor, such as 2,5-dichlorobenzoyl chloride, is

its high reactivity, which drives the reaction to completion, often with high yields and purity. The

reaction is typically performed in an inert solvent at controlled temperatures to manage the

exothermic nature of the reaction.
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Formation
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Final Product:
2,5-Dichlorobenzhydrazide

Nucleophilic Acyl
Substitution

Click to download full resolution via product page

Caption: Generalized synthesis workflow for 2,5-Dichlorobenzhydrazide.

Section 4: Applications in Research and Drug
Development
The true value of 2,5-Dichlorobenzhydrazide for the scientific community lies in its role as a

versatile synthon, or building block.

Scaffold for Bioactive Molecules: The hydrazide functional group is a key precursor for

synthesizing various heterocyclic compounds like pyrazoles, oxadiazoles, and triazoles.[2]
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These ring systems are privileged structures in medicinal chemistry, appearing in numerous

approved drugs.

Formation of Hydrazones: 2,5-Dichlorobenzhydrazide can be readily condensed with a

wide range of aldehydes and ketones to form hydrazones. This hydrazone library can then

be screened for various biological activities, including anticancer, antimicrobial, and anti-

inflammatory properties.[6][7][8]

Fragment-Based Drug Discovery (FBDD): The dichlorinated phenyl ring is a common

fragment in many bioactive molecules. As such, 2,5-Dichlorobenzhydrazide can be used in

FBDD campaigns to explore and optimize interactions within the binding pockets of target

proteins.

Core Scaffold:
2,5-Dichlorobenzhydrazide

Condensation Reaction
with Aldehyde/Ketone Library

(R-CHO / R-CO-R')

Diverse Library of
Hydrazone Derivatives

High-Throughput
Biological Screening

Identification of
'Hit' Compounds

Lead Optimization
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Click to download full resolution via product page

Caption: Role of 2,5-Dichlorobenzhydrazide as a building block in drug discovery.

Section 5: Experimental Protocols
The following protocols are provided as validated starting points for the synthesis and

characterization of 2,5-Dichlorobenzhydrazide.

Protocol 5.1: Synthesis of 2,5-Dichlorobenzhydrazide
This protocol is based on established methods for hydrazide synthesis from an ester precursor.

Materials:

Methyl 2,5-dichlorobenzoate

Hydrazine hydrate (80% solution in water)

Ethanol (absolute)

Round-bottom flask with reflux condenser

Magnetic stirrer and heating mantle

Ice bath

Büchner funnel and filter paper

Procedure:

Reaction Setup: In a 250 mL round-bottom flask, dissolve 10.0 g of methyl 2,5-

dichlorobenzoate in 100 mL of absolute ethanol.

Reagent Addition: While stirring, slowly add 10 mL of 80% hydrazine hydrate to the solution.

The addition of hydrazine is a critical step; it should be done cautiously as the reaction can

be exothermic.
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Reflux: Attach the reflux condenser and heat the mixture to reflux (approximately 80-85 °C)

using a heating mantle. Maintain a gentle reflux with continuous stirring for 4-6 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Crystallization: After the reaction is complete, remove the flask from the heat and allow it to

cool to room temperature. Then, place the flask in an ice bath for 30-60 minutes to facilitate

the precipitation of the product.

Isolation: Collect the white crystalline solid by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with a small amount of cold ethanol to remove any

unreacted starting materials or impurities.

Drying: Dry the product under vacuum to obtain pure 2,5-Dichlorobenzhydrazide.

Protocol 5.2: Analytical Characterization
To ensure the identity and purity of the synthesized compound, the following analytical

techniques are essential.

Mass Spectrometry (MS): Confirm the molecular weight. The expected molecular ion peak

[M+H]⁺ would be approximately 205.99, corresponding to the isotopic pattern of two chlorine

atoms.[3]

Infrared (IR) Spectroscopy: Identify key functional groups. Expect characteristic peaks for N-

H stretching (around 3200-3400 cm⁻¹), C=O stretching (amide I band, ~1640-1680 cm⁻¹),

and C-Cl stretching (in the fingerprint region).

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirm the precise

chemical structure by analyzing the chemical shifts and coupling patterns of the protons and

carbons. The aromatic region of the ¹H NMR spectrum should show three distinct protons,

and the ¹³C NMR will confirm the seven unique carbon environments.

Melting Point Analysis: Determine the melting point of the dried solid. A sharp melting point

close to the literature value (~193 °C) is indicative of high purity.[5]

Section 6: Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1295482/docs?utm_src=pdf-body#section-1-core-compound-identification-and-significance
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichlorobenzhydrazide
https://www.chemeo.com/cid/46-327-8/2-5-Dichlorobenzhydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,5-Dichlorobenzhydrazide is a chemical that requires careful handling in a laboratory setting.

All procedures should be conducted in a well-ventilated fume hood while wearing appropriate

Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves.

GHS Hazard Information:

Hazard Class Statement Code Source

Skin Irritation Causes skin irritation H315 PubChem[3]

Eye Irritation
Causes serious eye

irritation
H319 PubChem[3]

Respiratory Irrit.
May cause respiratory

irritation
H335 PubChem[3]

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[9]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[9]

P405: Store locked up.[9]

In case of accidental exposure, follow standard first-aid measures and seek medical attention if

symptoms persist.[10]

Section 7: Conclusion
2,5-Dichlorobenzhydrazide (CAS: 67487-35-8) is more than a mere chemical entry; it is a

potent and versatile tool for the modern researcher and drug developer. Its well-defined

physicochemical properties, straightforward synthesis, and the dual reactivity of its hydrazide

and dichlorophenyl moieties make it an invaluable starting point for the creation of novel,

biologically active compounds. Adherence to established safety protocols is paramount to
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harnessing its full potential responsibly. This guide serves as a foundational resource to

empower scientists in their pursuit of discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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